Cas no 2228814-53-5 (2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine)

• Product Name: 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine
• CAS No: 2228814-53-5
• MF: C₉H₁₃ClN₂S
• MW: 216.730919599533
• CID: 6194583
• PubChem ID: 165637202
• Update Time: 2025-06-29

2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine
• EN300-1991571
• [2-chloro-6-(propan-2-ylsulfanyl)phenyl]hydrazine
• 2228814-53-5

• Inchi： 1S/C9H13ClN2S/c1-6(2)13-8-5-3-4-7(10)9(8)12-11/h3-6,12H,11H2,1-2H3
• InChI Key： OUOPLPQQYFLGQD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1NN)SC(C)C

Computed Properties

• Exact Mass: 216.0487973g/mol
• Monoisotopic Mass: 216.0487973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.4Ų

Additional information on 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine

Introduction to 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine (CAS No: 2228814-53-5)

2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine, identified by the Chemical Abstracts Service Number (CAS No) 2228814-53-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the hydrazine derivatives class, characterized by the presence of a hydrazine functional group (-NH-NH₂) attached to an aromatic ring. The structural features of 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine make it a versatile intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting inflammatory and immunomodulatory pathways.

The molecular structure of this compound incorporates a chloro substituent at the 2-position and a propan-2-ylsulfanyl group at the 6-position of the phenyl ring. These substituents not only influence the electronic properties of the aromatic system but also play a crucial role in modulating the compound's interactions with biological targets. The chloro group, being electron-withdrawing, can enhance the reactivity of the aromatic ring towards nucleophilic substitution reactions, while the propan-2-ylsulfanyl group introduces a hydrophobic tail that may improve membrane permeability and bioavailability.

In recent years, there has been growing interest in developing novel hydrazine-based compounds for their potential therapeutic applications. Hydrazine derivatives have been explored for their ability to modulate enzymatic activities and signal transduction pathways involved in various diseases, including cancer, inflammation, and autoimmune disorders. The specific arrangement of functional groups in 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine suggests that it may exhibit inhibitory effects on key enzymes such as cyclooxygenase (COX), lipoxygenase (LOX), and proteases, which are central to inflammatory processes.

One of the most promising areas of research involving 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that hydrazine derivatives can interfere with the production of pro-inflammatory cytokines and eicosanoids by inhibiting key enzymes like COX and LOX. The presence of both chloro and propan-2-ylsulfanyl groups in 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine may enhance its binding affinity to these enzymes, leading to more potent anti-inflammatory effects. Additionally, preliminary studies suggest that this compound may exhibit selectivity towards certain isoforms of COX, minimizing side effects associated with non-selective inhibitors.

Another significant area of investigation is the potential application of 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine in oncology research. Hydrazine-based compounds have been historically studied for their antitumor properties, often through mechanisms involving DNA damage repair inhibition or modulation of cell cycle regulation. The structural features of 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine may enable it to interact with DNA or RNA metabolism pathways, potentially leading to novel therapeutic strategies against cancer. Furthermore, its ability to cross cell membranes due to the hydrophobic nature of the propan-2-ylsulfanyl group suggests that it may be effective in targeting both extracellular and intracellular signaling pathways involved in tumor growth and progression.

The synthesis of 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of 2-chlorophenol, which is then sulfonated at the 6-position using sulfuric acid or other sulfonating agents. The resulting 2-chloro-6-sulfonylphenol is then reacted with propionaldehyde in the presence of a base to introduce the propan-2-yloxy group. Finally, hydrazination is carried out using hydrazine hydrate or other hydrazine derivatives under controlled conditions to yield the desired product. Advanced synthetic techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions may be employed to improve reaction efficiency and minimize byproduct formation.

The analytical characterization of 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine is critical for ensuring its identity and purity before further biological evaluation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy are commonly used to confirm the molecular structure. High-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC/MS) can be employed for purity assessment and impurity profiling. Additionally, X-ray crystallography may be used to determine the solid-state structure if single crystals are obtained during synthesis.

In conclusion, 2-chloro-6-(propan-2-ylsulfanyl)phenylhydrazine (CAS No: 2228814-53-5) represents a promising candidate for further pharmacological exploration due to its unique structural features and potential biological activities. Its role as an intermediate in drug discovery underscores its importance in medicinal chemistry research aimed at developing novel therapeutics for inflammatory diseases and cancer. As research continues to uncover new applications for this compound, it is likely that additional synthetic methodologies and biological evaluations will be developed to optimize its therapeutic potential.